Cas no 1956370-77-6 (Methyl 2-(6-chloropyridin-2-yl)-1-ethyl-1H-imidazole-5-carboxylate)

• Product Name: Methyl 2-(6-chloropyridin-2-yl)-1-ethyl-1H-imidazole-5-carboxylate
• CAS No: 1956370-77-6
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• CID: 4827668
• Update Time: 2025-08-05

Methyl 2-(6-chloropyridin-2-yl)-1-ethyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(6-chloropyridin-2-yl)-1-ethyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C12H12ClN3O2/c1-3-16-9(12(17)18-2)7-14-11(16)8-5-4-6-10(13)15-8/h4-7H,3H2,1-2H3
• InChI Key： RLCLOQKICVKABR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2=NC=C(C(=O)OC)N2CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 2.1
• Topological Polar Surface Area: 57

Additional information on Methyl 2-(6-chloropyridin-2-yl)-1-ethyl-1H-imidazole-5-carboxylate

Methyl 2-(6-chloropyridin-2-yl)-1-ethyl-1H-imidazole-5-carboxylate (CAS No. 1956370-77-6): A Comprehensive Overview

Methyl 2-(6-chloropyridin-2-yl)-1-ethyl-1H-imidazole-5-carboxylate

, identified by its CAS number 1956370-77-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of both chloropyridine and ethyl substituents in its molecular framework suggests a unique set of chemical properties that make it a valuable candidate for further research and development.

The imidazole core of Methyl 2-(6-chloropyridin-2-yl)-1-ethyl-1H-imidazole-5-carboxylate is known for its stability and reactivity, which can be modulated by the substituents attached to it. In particular, the 6-chloropyridin-2-yl moiety introduces a region of electron-withdrawing character, which can influence the electronic properties of the molecule. This feature is particularly useful in designing molecules that interact with biological targets through electrostatic or hydrogen bonding interactions.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of an imidazole ring with a chlorinated pyridine group creates a scaffold that can be further modified to enhance specific biological activities. For instance, such modifications could improve binding affinity to enzymes or receptors, alter metabolic stability, or enhance solubility, making it more suitable for drug development.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The imidazole scaffold has been extensively studied for its role in modulating biological pathways associated with these conditions. For example, imidazole derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression.

The specific substitution pattern in Methyl 2-(6-chloropyridin-2-yl)-1-ethyl-1H-imidazole-5-carboxylate positions it as a potential lead compound for further derivatization. Researchers have been exploring ways to optimize this molecule by introducing additional functional groups or altering the connectivity of the existing atoms. Such modifications can lead to compounds with improved pharmacokinetic profiles and reduced side effects.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug discovery. By systematically varying the substituents on the imidazole ring, researchers can gain insights into how different chemical features influence biological activity. This approach has been successfully applied to other imidazole-based compounds, leading to the identification of novel therapeutic agents.

The chloropyridine moiety in Methyl 2-(6-chloropyridin-2-yl)-1-ethyl-1H-imidazole-5-carboxylate also offers opportunities for further functionalization. Chlorine atoms are known to be versatile handles in organic synthesis, allowing for reactions such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These transformations can be used to introduce additional pharmacophoric elements or to link the compound to other molecular fragments.

In conclusion, Methyl 2-(6-chloropyridin-2-yl)-1H-imidazole-5-carboxylate represents a promising starting point for the development of new pharmaceuticals. Its unique structural features and potential for further modification make it an attractive candidate for medicinal chemistry programs aimed at addressing unmet medical needs. As research in this area continues to evolve, it is likely that compounds like this will play an increasingly important role in the discovery and development of novel therapeutics.